Cas no 22791-26-0 (Carbamic acid,2-propenyl-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester (9CI))

• Product name: Carbamic acid,2-propenyl-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester (9CI)
• CAS No: 22791-26-0
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 270879
• PubChem ID: 31521

Carbamic acid,2-propenyl-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,2-propenyl-, 2,2-dimethyl-1,3-benzodioxol-4-yl ester (9CI)
• (2,2-dimethyl-1,3-benzodioxol-4-yl) N-prop-2-enylcarbamate
• CARBAMIC ACID, 2-PROPENYL-, 2,2-DIMETHYL-1,3-BENZODIOXOL-4-YL ESTER
• 2-Propenylcarbamic acid 2,2-dimethyl-1,3-benzodioxol-4-yl ester
• DTXSID90177336
• 22791-26-0

• Inchi： InChI=1S/C13H15NO4/c1-4-8-14-12(15)16-9-6-5-7-10-11(9)18-13(2,3)17-10/h4-7H,1,8H2,2-3H3,(H,14,15)
• InChI Key： SGGUYMMOZARFCS-UHFFFAOYSA-N
• SMILES： C=CCNC(OC1=CC=CC2OC(OC1=2)(C)C)=O

Computed Properties

• Exact Mass: 249.10015
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79